![molecular formula C15H9N B14285862 2-(4-Phenylbuta-1,3-diyn-1-yl)pyridine CAS No. 117635-47-9](/img/structure/B14285862.png)
2-(4-Phenylbuta-1,3-diyn-1-yl)pyridine
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Overview
Description
2-(4-Phenylbuta-1,3-diyn-1-yl)pyridine is an organic compound characterized by a pyridine ring substituted with a phenylbuta-1,3-diynyl group
Preparation Methods
The synthesis of 2-(4-Phenylbuta-1,3-diyn-1-yl)pyridine typically involves the coupling of pyridine derivatives with phenylbuta-1,3-diynyl intermediates. One common method is the oxidative acetylene coupling, which uses acetylene scaffolding strategies and orthogonal alkyne protection groups . This method allows for the sequential closure of macrocyclic subunits, resulting in the desired compound. Industrial production methods may involve similar coupling reactions, optimized for large-scale synthesis.
Chemical Reactions Analysis
2-(4-Phenylbuta-1,3-diyn-1-yl)pyridine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: Electrophilic and nucleophilic substitution reactions can occur at the pyridine ring or the phenylbuta-1,3-diynyl group. Common reagents used in these reactions include oxidizing agents, reducing agents, and various electrophiles and nucleophiles
Scientific Research Applications
2-(4-Phenylbuta-1,3-diyn-1-yl)pyridine has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.
Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic applications.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active compound.
Industry: It may be used in the development of advanced materials and chemical processes
Comparison with Similar Compounds
2-(4-Phenylbuta-1,3-diyn-1-yl)pyridine can be compared with similar compounds such as:
1,4-Bis(phenylbuta-1,3-diyn-1-yl)benzene: This compound has a similar diacetylene bridge but differs in its overall structure and properties.
Trimethyl(4-phenylbuta-1,3-diynyl)silane: Another related compound with a trimethylsilyl group instead of a pyridine ring. The uniqueness of this compound lies in its combination of a pyridine ring with a phenylbuta-1,3-diynyl group, which imparts distinct chemical and physical properties.
Properties
117635-47-9 | |
Molecular Formula |
C15H9N |
Molecular Weight |
203.24 g/mol |
IUPAC Name |
2-(4-phenylbuta-1,3-diynyl)pyridine |
InChI |
InChI=1S/C15H9N/c1-2-8-14(9-3-1)10-4-5-11-15-12-6-7-13-16-15/h1-3,6-9,12-13H |
InChI Key |
APCQLLKPMAPFDL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C#CC#CC2=CC=CC=N2 |
Origin of Product |
United States |
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